N-[4-(1,3-benzodioxol-5-ylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-[[4-(1,3-benzodioxol-5-ylmethoxy)phenyl]methyl]-1-(oxolan-2-yl)methanamine
• InChI: InChI=1S/C20H23NO4/c1-2-18(22-9-1)12-21-11-15-3-6-17(7-4-15)23-13-16-5-8-19-20(10-16)25-14-24-19/h3-8,10,18,21H,1-2,9,11-14H2
• InChI Key: UCNSKUXRENOQCZ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNCC2=CC=C(C=C2)OCC3=CC4=C(C=C3)OCO4

Description

N-[4-(1,3-benzodioxol-5-ylmethoxy)benzyl]-N-(tetrahydro-2-furanylmethyl)amine, commonly known as MDMA, is a synthetic psychoactive drug that has gained popularity in recent years due to its euphoric and empathogenic effects. MDMA is classified as a Schedule I drug in the United States, meaning it has a high potential for abuse and no accepted medical use. However, scientific research has shown promising results for the potential therapeutic benefits of MDMA in treating certain mental health disorders.

Mechanism Of Action

MDMA works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This leads to increased feelings of pleasure and euphoria, as well as increased empathy and sociability.
Biochemical and Physiological Effects:
MDMA has a number of physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes the release of hormones such as oxytocin, which is associated with feelings of bonding and attachment.

Advantages And Limitations For Lab Experiments

MDMA has a number of advantages as a tool for scientific research, including its ability to increase empathy and connectedness, as well as its potential therapeutic benefits for certain mental health conditions. However, there are also limitations to its use, including the potential for abuse and the lack of a standardized dosage protocol.

Future Directions

There are a number of potential future directions for research on MDMA, including further exploration of its therapeutic potential for mental health conditions, as well as its potential use in enhancing social bonding and empathy in healthy individuals. Additionally, research is needed to better understand the long-term effects of MDMA use and to develop safer and more effective methods for administering the drug in a clinical setting.

Synthesis Methods

MDMA is synthesized through a multi-step process that involves the reduction of safrole to isosafrole, followed by oxidation and amination reactions. The final product is a white or off-white crystalline powder that is typically ingested orally in pill form.

Scientific Research Applications

MDMA has been the subject of numerous scientific studies in recent years, particularly in the field of psychotherapy. Research has shown that MDMA can increase feelings of empathy and connectedness, making it a potentially useful tool in treating conditions such as post-traumatic stress disorder (PTSD) and social anxiety.